Cas no 31294-92-5 (3-iodoheptane)
3-iodoheptane structure
Product Name:3-iodoheptane
CAS No:31294-92-5
MF:C7H15I
MW:226.098474740982
CID:1446308
PubChem ID:520517
Update Time:2025-04-20
3-iodoheptane Chemical and Physical Properties
Names and Identifiers
-
- 3-iodoheptane
- heptane, 3-iodo-
- DTXSID20334379
- EN300-27699400
- 5-iodoheptane
- A930217
- 31294-92-5
- SCHEMBL1001499
-
- Inchi： 1S/C7H15I/c1-3-5-6-7(8)4-2/h7H,3-6H2,1-2H3
- InChI Key： LVPGHYVXKUXNQR-UHFFFAOYSA-N
- SMILES： IC(CC)CCCC
Computed Properties
- Exact Mass: 226.02145
- Monoisotopic Mass: 226.02185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.384
- Boiling Point: 194.9°C at 760 mmHg
- Flash Point: 65°C
- Refractive Index: 1.492
- PSA: 0
3-iodoheptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27699400-0.05g |
3-iodoheptane |
31294-92-5 | 95% | 0.05g |
$94.0 | 2023-06-03 | |
| Enamine | EN300-27699400-0.1g |
3-iodoheptane |
31294-92-5 | 95% | 0.1g |
$140.0 | 2023-06-03 | |
| Enamine | EN300-27699400-0.25g |
3-iodoheptane |
31294-92-5 | 95% | 0.25g |
$200.0 | 2023-06-03 | |
| Enamine | EN300-27699400-0.5g |
3-iodoheptane |
31294-92-5 | 95% | 0.5g |
$374.0 | 2023-06-03 | |
| Enamine | EN300-27699400-1.0g |
3-iodoheptane |
31294-92-5 | 95% | 1g |
$499.0 | 2023-06-03 | |
| Enamine | EN300-27699400-2.5g |
3-iodoheptane |
31294-92-5 | 95% | 2.5g |
$978.0 | 2023-06-03 | |
| Enamine | EN300-27699400-5.0g |
3-iodoheptane |
31294-92-5 | 95% | 5g |
$1448.0 | 2023-06-03 | |
| Enamine | EN300-27699400-10.0g |
3-iodoheptane |
31294-92-5 | 95% | 10g |
$2146.0 | 2023-06-03 | |
| A2B Chem LLC | AZ10180-50mg |
Heptane, 3-iodo- |
31294-92-5 | 95% | 50mg |
$134.00 | 2024-04-20 | |
| A2B Chem LLC | AZ10180-100mg |
Heptane, 3-iodo- |
31294-92-5 | 95% | 100mg |
$183.00 | 2024-04-20 |
3-iodoheptane Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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